Cas no 2877648-15-0 (2-methyl-3-({1-[3-(propan-2-yl)-1,2,4-thiadiazol-5-yl]piperidin-4-yl}methoxy)pyrazine)

• Product Name: 2-methyl-3-({1-[3-(propan-2-yl)-1,2,4-thiadiazol-5-yl]piperidin-4-yl}methoxy)pyrazine
• CAS No: 2877648-15-0
• MF: C₁₆H₂₃N₅OS
• MW: 333.451721429825
• CID: 5328623
• PubChem ID: 165435021
• Update Time: 2025-08-04

2-methyl-3-({1-[3-(propan-2-yl)-1,2,4-thiadiazol-5-yl]piperidin-4-yl}methoxy)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-({1-[3-(propan-2-yl)-1,2,4-thiadiazol-5-yl]piperidin-4-yl}methoxy)pyrazine
• 2877648-15-0
• AKOS040861110
• F6738-6204
• 2-Methyl-3-[[1-[3-(1-methylethyl)-1,2,4-thiadiazol-5-yl]-4-piperidinyl]methoxy]pyrazine

• Inchi： 1S/C16H23N5OS/c1-11(2)14-19-16(23-20-14)21-8-4-13(5-9-21)10-22-15-12(3)17-6-7-18-15/h6-7,11,13H,4-5,8-10H2,1-3H3
• InChI Key： RWBWVQHDZVHTBL-UHFFFAOYSA-N
• SMILES： C1(C)=NC=CN=C1OCC1CCN(C2SN=C(C(C)C)N=2)CC1

Computed Properties

• Exact Mass: 333.16233155g/mol
• Monoisotopic Mass: 333.16233155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 92.3Ų

Experimental Properties

• Density: 1.191±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 468.3±55.0 °C(Predicted)
• pka: 6.19±0.32(Predicted)

Additional information on 2-methyl-3-({1-[3-(propan-2-yl)-1,2,4-thiadiazol-5-yl]piperidin-4-yl}methoxy)pyrazine

Introduction to 2-methyl-3-({1-[3-(propan-2-yl)-1,2,4-thiadiazol-5-yl]piperidin-4-yl}methoxy)pyrazine (CAS No. 2877648-15-0)

2-methyl-3-({1-[3-(propan-2-yl)-1,2,4-thiadiazol-5-yl]piperidin-4-yl}methoxy)pyrazine, identified by its CAS number 2877648-15-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules characterized by the presence of multiple nitrogen-containing rings, which are known for their diverse biological activities. The structural framework of this molecule incorporates a pyrazine core, linked to a piperidine moiety through an oxygenated methoxy group, further substituted with a thiadiazole ring. Such structural features make it a promising candidate for exploring novel therapeutic applications.

The synthesis and characterization of 2-methyl-3-({1-[3-(propan-2-yl)-1,2,4-thiadiazol-5-yl]piperidin-4-yl}methoxy)pyrazine (CAS No. 2877648-15-0) involve meticulous chemical methodologies that ensure high purity and yield. The compound’s synthesis typically involves multi-step reactions, including condensation, cyclization, and functional group transformations. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy are employed to confirm the molecular structure and purity of the final product. These analytical methods provide critical insights into the compound’s chemical environment and help in understanding its reactivity.

One of the most compelling aspects of 2-methyl-3-({1-[3-(propan-2-yl)-1,2,4-thiadiazol-5-yl]piperidin-4-yl}methoxy)pyrazine (CAS No. 2877648-15-0) is its potential biological activity. The presence of the thiadiazole ring is particularly noteworthy, as this scaffold is widely recognized for its pharmacological properties. Thiadiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and antiviral effects. The combination of this motif with the pyrazine and piperidine components in this compound suggests that it may exhibit enhanced bioactivity profiles. Preliminary in vitro studies have indicated that derivatives with similar structural features demonstrate promising interactions with biological targets relevant to various diseases.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action for such complex molecules like 2-methyl-3-({1-[3-(propan-2-y l)-1,2,4-thiadiazol -5 -y l]piperidin -4 -y l}methoxy)pyrazine (CAS No. 2877648 -15 -0). Molecular docking simulations have been particularly useful in identifying potential binding sites on target proteins, which can guide further optimization efforts. These virtual screening approaches have reduced the time and cost associated with traditional high-throughput screening methods while improving the success rate of identifying lead compounds for drug development.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. The structural diversity offered by rings such as pyrazine, piperidine, and thiadiazole allows for the creation of molecules with tailored biological activities. In particular, the pyrazine core is known for its ability to modulate enzyme activity and receptor interactions, making it a valuable component in drug design. When combined with other functional groups like the methoxy-substituted piperidine moiety in this compound, it enhances its potential as a pharmacophore.

Investigations into the pharmacokinetic properties of 2-methyl -3 -({1-[3-(propan -2 -y l)-1 , 2 , 4 -thiadiazol e -5 -y l ] piperidin e -4 -y l }me thoxy )py ra z ine (CAS No . 2877648 -15 -0) are also essential for evaluating its suitability as a drug candidate. Factors such as solubility, stability, metabolic degradation pathways, and distribution within biological systems must be carefully assessed. These studies often involve dynamic simulations and experimental validation to ensure that the compound behaves predictably in vivo.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the way researchers approach molecular design and optimization. AI algorithms can analyze vast datasets to identify patterns and correlations that may not be apparent through traditional methods. For instance, machine learning models have been trained to predict how modifications to the structure of compounds like 2-methyl -3 -({1-[3-(propan -2 -y l)-1 , 2 , 4 -thiadiazol e -5 -y l ] piperidin e -4 -y l }me thoxy )py ra z ine (CAS No . 2877648 -15 -0) will affect their bioactivity. This approach has led to the identification of novel analogs with improved properties.

The therapeutic potential of 2-methyl -3 -({1-[3-(propan -2 yl)-1 , 2 , 4 thiadiazol e _5 yl ] piperidin e _4 yl }me thoxy )py ra z ine (CAS No . 2877648 _15 _0) extends across multiple disease areas due to its versatile structural features. Researchers are exploring its potential as an antitumor agent by investigating its interactions with kinases and other enzymes involved in cancer cell proliferation. Additionally, its antimicrobial properties are being studied to address emerging resistant strains of bacteria and fungi.

The development of new synthetic routes for complex molecules like 2-methyl _3_ ({1_[3_(propan_2_yl)_1 , 2 , 4_thiadiazol_e_5_yl ]_ piperidine _4_yl }_ methoxy )_ py ra z ine _(CAS No ._ 2877648 _15 _0) is an ongoing area of research aimed at improving efficiency and scalability while maintaining high yields and purity standards. Continuous flow chemistry has emerged as a powerful tool in this context, offering precise control over reaction conditions that can lead to better reproducibility.

In conclusion,_2_methyl_3_({1_[3_(propan_2_yl)_1 , 2 , 4_thiadiazol_e_5_yl ]_ piperidine _4_yl }_ methoxy )_ py ra z ine_(CAS No ._2877648 _15 _0)_ represents an exciting frontier in pharmaceutical research due to its unique structural composition and promising biological activities._ Its investigation through both experimental studies_and_computational modeling_provides_valuable_insights_into_the_development_of_new_drugs_for_various_disease_conditions._ As_the_field_of_medicinal_chemistry_progresses,_this_compound_and_derivatives_like_it_will_remain_a_key_area_of_investigation_for_scientists_worldwide._